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Compound of Interest

Compound Name: (S)-(-)-Celiprolol Hydrochloride
CAS No.: 102293-39-0
Cat. No.: B030008

Get Quote

Executive Summary & Strategic Rationale
Celiprolol is a third-generation

-selective adrenoceptor antagonist with partial

-agonist activity and weak

-antagonist properties.[1] While often marketed as a racemate, the (S)-(-)-enantiomer is the
primary pharmacophore responsible for

-blockade, exhibiting significantly higher affinity for the
-receptor than its (R)-counterpart.

This guide outlines a stereoselective synthesis pathway for (S)-(-)-Celiprolol Hydrochloride.
Unlike traditional racemic routes that require wasteful resolution steps, this protocol utilizes a
"Chiral Pool" approach using (2S)-Glycidyl 3-nitrobenzenesulfonate to ensure high
enantiomeric excess (ee > 98%) and process robustness.
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Key Pharmacophore Features[1][2][3][4][5]

o Hydrophilic Urea Tail:N',N'-diethylurea moiety confers water solubility and cardioselectivity.

o Aromatic Core:3-Acetyl-4-hydroxy substitution pattern, critical for intrinsic sympathomimetic
activity (ISA).

» Chiral Linker:(S)-2-hydroxy-3-aminopropoxy chain, essential for receptor binding.

Retrosynthetic Analysis & Pathway Logic

The synthesis is designed to be convergent. We construct the aromatic urea core first
(Fragment A) and then couple it with the chiral linker (Fragment B) before the final amination.

o Disconnection: The ether linkage between the phenol and the chiral glycidyl moiety.

o Chiral Strategy: Use of sulfonate-activated chiral glycidol prevents racemization and ensures
regioselective attack by the phenoxide.

o Core Construction: A Fries rearrangement is employed to introduce the acetyl group
regioselectively ortho to the phenol.

Pathway Visualization
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Figure 1: Convergent synthesis pathway for (S)-Celiprolol HCI emphasizing the Fries
rearrangement and chiral coupling steps.

Detailed Experimental Protocols

Phase 1: Synthesis of the Urea-Phenol Core
Target:N'-(3-acetyl-4-hydroxyphenyl)-N,N-diethylurea

This phase builds the aromatic backbone. The critical step is the Fries rearrangement, which
moves the acetyl group from the oxygen to the ring carbon.

Protocol:
e Urea Formation:
o Charge a reactor with 4-aminophenol (1.0 eq) and dichloromethane (DCM).

o Add triethylamine (1.2 eq) followed by slow addition of diethylcarbamoyl chloride (1.1 eq)
at 0-5°C.

o Stir at RT for 4 hours. Wash with water, dry, and concentrate to yield N-(4-hydroxyphenyl)-
N',N'-diethylurea.

e O-Acetylation:
o Dissolve the intermediate in acetic anhydride (3.0 eq). Heat to 60°C for 2 hours.
o Quench with ice water. Filter the precipitate (N-(4-acetoxyphenyl)-N',N'-diethylurea).

o Fries Rearrangement (Critical Step):

[e]

Mix the O-acetylated urea (1.0 eq) with anhydrous Aluminum Chloride (AICI3) (3.0 eq) in a
dry flask (solvent-free or in nitrobenzene).

Heat to 140°C for 3 hours. The mixture will become a viscous melt.

[e]

o

Causality: High temperature and Lewis acid drive the acyl group migration to the
thermodynamically favored ortho position relative to the phenol.
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o Workup: Cool to 60°C, carefully quench with ice/HCI (2N) to decompose the aluminum
complex. Extract with Ethyl Acetate.[2]

o Purification: Recrystallize from Ethanol/Water.

Data Summary: Phase 1

Parameter Specification

Intermediate N'-(3-acetyl-4-hydroxyphenyl)-N,N-diethylurea
Appearance Off-white to pale yellow crystalline solid
Melting Point 138 - 140°C

Yield (Step 3) 65 - 70%

Phase 2: Asymmetric Coupling (The Chiral Switch)
Target:(S)-3-[3-acetyl-4-(2,3-epoxypropoxy)phenyl]-1,1-diethylurea

This step defines the stereochemistry. We use (2S)-(+)-Glycidyl 3-nitrobenzenesulfonate (also
known as (S)-Glycidyl Nosylate).

 Why Nosylate? The sulfonate is a superior leaving group to chloride (found in
epichlorohydrin), allowing for milder conditions that prevent racemization.

o Stereochemistry Logic: The nucleophilic attack of the phenoxide occurs at the primary
carbon (C1) of the glycidyl group. The chiral center at C2 is not involved in the substitution.
Therefore, the configuration is retained.

o (S)-Glycidyl Nosylate
(S)-Epoxide Ether.
Protocol:

» Dissolve the Phase 1 Phenol (1.0 eq) in anhydrous DMF under Nitrogen.
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e Add Sodium Hydride (NaH) (60% dispersion, 1.1 eq) at 0°C. Stir for 30 min until Hz evolution
ceases (Formation of Sodium Phenoxide).

» Add (2S)-Glycidyl 3-nitrobenzenesulfonate (1.05 eq) dissolved in DMF dropwise over 20
minutes.

 Stir at 0°C for 4 hours, then allow to warm to RT overnight.

o Workup: Pour into ice water. Extract with Ethyl Acetate.[2] Wash organic layer with saturated
NaHCOs (to remove nitrobenzenesulfonic acid) and brine.

» Validation: Check optical rotation. The product should be dextrorotatory (+).

Phase 3: Amination and Salt Formation
Target:(S)-(-)-Celiprolol Hydrochloride

Protocol:

e Ring Opening:

[e]

Dissolve the (S)-Epoxide intermediate in Isopropanol (IPA).

o

Add tert-Butylamine (excess, 3.0 eq) to prevent polymerization/oligomerization.

[¢]

Reflux (80°C) for 6 hours.

[¢]

Mechanism: The amine attacks the less substituted carbon of the epoxide (regioselective),
opening the ring to form the secondary alcohol. The stereocenter remains untouched.

e Isolation:
o Distill off excess tert-butylamine and solvent under reduced pressure.
o The residue is the crude (S)-Celiprolol base.

e Hydrochlorination:

o Dissolve the base in minimal Ethanol.
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o Add Ethanolic HCI (1.1 eq) dropwise at 0°C.
o Add Diethyl Ether or Acetone to induce crystallization.
o Filter the white solid.

Data Summary: Final Product

Parameter Specification

(S)-3-[3-acetyl-4-(3-tert-butylamino-2-
hydroxypropoxy)phenyl]-1,1-diethylurea HCI

Chemical Name

Yield (Overall) ~35-40% (from 4-aminophenol)

Enantiomeric Excess > 98% (determined by Chiral HPLC)

) ] to
Optical Rotation

(c=1, MeOH)

Analytical Validation (Self-Validating System)

To ensure the protocol is trustworthy, the following analytical controls must be implemented at
the "Chiral Coupling" and "Final" stages.

Chiral HPLC Method[6][8]

e Column: Chiralpak IC (Immobilized polysaccharide type).[2]

Mobile Phase: n-Hexane : Ethanol : Diethylamine (70 : 30 : 0.1).

Flow Rate: 1.0 mL/min.

Detection: UV at 230 nm or Fluorescence (Ex 310nm / Em 410nm).

Acceptance Criteria: (S)-enantiomer > 99.0%; (R)-enantiomer < 0.5%.[3]

Impurity Profile
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Monitor for "Bis-ether" impurity: Formed if the phenoxide attacks the epoxide ring of the product

or if stoichiometry is off. Controlled by using excess amine and slow addition of the glycidyl

reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Asymmetric Synthesis of (S)-(-)-
Celiprolol Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030008/docs#technical-guide-asymmetric-synthesis-
of-s-celiprolol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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